Cas no 2172501-27-6 ({7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride)

Technical Introduction: {7,7,9-Trimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a spirocyclic oxaspirodecanone core. Its unique structure combines steric hindrance from the trimethyl groups with the electrophilic reactivity of the methanesulfonyl fluoride moiety, making it a valuable intermediate in selective chemical modifications, particularly in covalent inhibitor synthesis or protein labeling applications. The spirocyclic framework enhances stability, while the sulfonyl fluoride group offers controlled reactivity with nucleophiles such as serine or threonine residues. This compound is suited for advanced research in medicinal chemistry and bioconjugation, where precise, irreversible binding is required under mild conditions. Handling requires standard precautions for sulfonyl fluorides. (Word count: ~100)
{7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride structure
2172501-27-6 structure
Product Name:{7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
CAS No:2172501-27-6
MF:C13H21FO4S
MW:292.36684679985
CID:6170141
PubChem ID:165501717
Update Time:2025-06-08

{7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • {7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride
    • {7,7,9-trimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride
    • 2172501-27-6
    • EN300-1479150
    • Inchi: 1S/C13H21FO4S/c1-9-4-12(2,3)8-13(5-9)6-11(15)18-10(13)7-19(14,16)17/h9-10H,4-8H2,1-3H3
    • InChI Key: BTFNUAKXOOKKNW-UHFFFAOYSA-N
    • SMILES: S(CC1C2(CC(=O)O1)CC(C)CC(C)(C)C2)(=O)(=O)F

Computed Properties

  • Exact Mass: 292.11445848g/mol
  • Monoisotopic Mass: 292.11445848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.8Ų

{7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride Pricemore >>

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Additional information on {7,7,9-trimethyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonyl fluoride

Comprehensive Analysis of {7,7,9-trimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172501-27-6)

The compound {7,7,9-trimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride (CAS No. 2172501-27-6) is a highly specialized chemical entity with a unique spirocyclic structure. Its molecular framework, featuring a methanesulfonyl fluoride moiety, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a reactive intermediate. The spiro[4.5]decane core contributes to its steric complexity, making it a valuable scaffold for drug discovery and material science applications.

Recent trends in organic synthesis highlight the growing demand for fluorinated building blocks, and this compound aligns perfectly with that need. Researchers are particularly interested in its sulfonyl fluoride group, which is known for its role in SuFEx (Sulfur Fluoride Exchange) click chemistry—a hot topic in medicinal chemistry and bioconjugation. The CAS No. 2172501-27-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on covalent inhibitors and protein labeling.

From a synthetic perspective, the 7,7,9-trimethyl substitution pattern on the spirocyclic ring enhances the compound's stability and lipophilicity, traits critical for bioavailability optimization. Its 3-oxo functionality further expands its utility as a precursor for heterocyclic derivatization. Industry professionals often query its safety data and handling protocols, underscoring the importance of transparent technical documentation.

Environmental and regulatory considerations are also pivotal. The compound’s fluorine content aligns with green chemistry principles, as fluorinated compounds often exhibit reduced environmental persistence compared to their chlorinated counterparts. Searches for sustainable fluorination methods frequently intersect with discussions about this molecule, emphasizing its role in eco-friendly synthesis.

In summary, {7,7,9-trimethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl fluoride represents a convergence of innovation in synthetic chemistry and applied sciences. Its CAS No. 2172501-27-6 serves as a gateway to advanced research, addressing both academic curiosity and industrial demands for functionalized intermediates.

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